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Compound of Interest

Compound Name: (22R)-Budesonide-d6

Cat. No.: B7947187

Core Safety and Handling Guide for (22R)-
Budesonide-d6

(22R)-Budesonide-d6 is the deuterium-labeled form of (22R)-Budesonide, a specific epimer of
the glucocorticoid Budesonide.[1] As an isotopically labeled compound, its chemical and
biological properties are essentially the same as its non-labeled counterpart. Therefore, the
safety and handling precautions for Budesonide are directly applicable. This guide provides a
comprehensive overview of the safety data and handling procedures for researchers,
scientists, and drug development professionals.

Hazard Identification and Classification

(22R)-Budesonide-d6 is classified as a hazardous substance. The primary health hazards are
associated with its pharmacological activity as a corticosteroid.

GHS Hazard Statements:
e H302: Harmful if swallowed.[2]
e H317: May cause an allergic skin reaction.[2]

e H361: Suspected of damaging fertility or the unborn child.[2]
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e H372: Causes damage to organs (specifically the adrenal gland) through prolonged or
repeated exposure if inhaled.[2]

e H412: Harmful to aquatic life with long-lasting effects.[2]
Potential Health Effects:

o Acute: May cause irritation to the skin, eyes, and respiratory tract.[3] Ingestion can be
harmful.[2] Symptoms of overexposure may include headache, nausea, abdominal pain, and
fatigue.[4]

e Chronic: Prolonged or repeated exposure can lead to systemic corticosteroid effects,
including damage to the endocrine system.[4] It may also cause adverse reproductive
effects.[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties is presented below.

Property Value

Chemical Formula C25H28D606
Molecular Weight 436.59 g/mol
Appearance White solid[3]

Melting Point 226.5°C (439.7°F)[3]
Solubility Information not available

. Stable under recommended storage
Stability -
conditions[5]

Handling and Storage

Proper handling and storage are crucial to ensure the safety of personnel and maintain the
integrity of the compound.

Handling:
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e Handle in accordance with good industrial hygiene and safety practices.[4]

o Use in a well-ventilated area, preferably in a fume hood or with local exhaust ventilation.[6]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[7]

» Avoid contact with skin, eyes, and clothing.[4]

e Do not eat, drink, or smoke when using this product.[4]

e Wash hands thoroughly after handling.[2]

Storage:

Store locked up.[2][4]

Protect from light and moisture.[4]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][8]

For maintaining product quality, storage in a freezer is recommended.[9]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling (22R)-

Budesonide-d6:

PPE Type

Specification

Eye/Face Protection

Safety glasses with side shields or splash

goggles.[6]

Skin Protection

Wear suitable protective gloves and a lab coat
or full suit.[6]

Respiratory Protection

A NIOSH/MSHA-approved dust respirator
should be used if ventilation is inadequate or if

dust is generated.[3][6]
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First Aid Measures

In the event of exposure, follow these first aid procedures:

Exposure Route First Aid Measures

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Seek immediate medical

attention.[3]

Immediately wash the skin with plenty of soap
) and water. Remove contaminated clothing and
Skin Contact . N
wash it before reuse. If irritation or a rash

occurs, seek medical advice.[2][4]

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if
Eye Contact i o

present and easy to do. Continue rinsing and

seek medical attention.[4]

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Call a poison center or doctor if you feel
unwell.[2][4]

Accidental Release and Fire-Fighting Measures

Accidental Release:

Evacuate personnel to a safe area.[4]

Wear appropriate personal protective equipment.

Avoid dust formation.

Sweep up the spilled material and place it in a suitable container for disposal.[9]

Clean the contaminated area thoroughly.

Fire-Fighting:
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o Suitable Extinguishing Media: Use water spray, dry chemical powder, foam, or carbon
dioxide.[8]

o Unsuitable Extinguishing Media: Do not use a water jet.[6]
e Hazardous Combustion Products: Carbon oxides (CO, CO2) may be produced.[4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[4]

Experimental Workflow: Handling and Preparation

The following diagram illustrates a standard workflow for handling and preparing (22R)-
Budesonide-d6 for experimental use in a research laboratory setting.
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Workflow for handling (22R)-Budesonide-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [(22R)-Budesonide-d6 safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b7947187#22r-budesonide-d6-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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